Cas no 923185-39-1 ([(1-Cyanocyclopentyl)carbamoyl]methyl 3-(4-oxo-3,4-dihydroquinazolin-2-yl)propanoate)

• Product Name: [(1-Cyanocyclopentyl)carbamoyl]methyl 3-(4-oxo-3,4-dihydroquinazolin-2-yl)propanoate
• CAS No: 923185-39-1
• MF: C₁₉H₂₀N₄O₄
• MW: 368.386504173279
• CID: 6094362
• PubChem ID: 135831915
• Update Time: 2025-10-29

[(1-Cyanocyclopentyl)carbamoyl]methyl 3-(4-oxo-3,4-dihydroquinazolin-2-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• AKOS033454711
• [2-[(1-cyanocyclopentyl)amino]-2-oxoethyl] 3-(4-oxo-3H-quinazolin-2-yl)propanoate
• 923185-39-1
• [(1-cyanocyclopentyl)carbamoyl]methyl 3-(4-oxo-3,4-dihydroquinazolin-2-yl)propanoate
• Z15966455
• EN300-26687903
• [(1-Cyanocyclopentyl)carbamoyl]methyl 3-(4-oxo-3,4-dihydroquinazolin-2-yl)propanoate

• Inchi： 1S/C19H20N4O4/c20-12-19(9-3-4-10-19)23-16(24)11-27-17(25)8-7-15-21-14-6-2-1-5-13(14)18(26)22-15/h1-2,5-6H,3-4,7-11H2,(H,23,24)(H,21,22,26)
• InChI Key： KZABYXFRDYJMIG-UHFFFAOYSA-N
• SMILES： O=C(COC(CCC1=NC2C=CC=CC=2C(N1)=O)=O)NC1(C#N)CCCC1

Computed Properties

• Exact Mass: 368.14845513g/mol
• Monoisotopic Mass: 368.14845513g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 687
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 121Ų

Additional information on [(1-Cyanocyclopentyl)carbamoyl]methyl 3-(4-oxo-3,4-dihydroquinazolin-2-yl)propanoate

[(1-Cyanocyclopentyl)carbamoyl]methyl 3-(4-oxo-3,4-dihydroquinazolin-2-yl)propanoate: A Comprehensive Overview

The compound with CAS No. 923185-39-1, named [(1-Cyanocyclopentyl)carbamoyl]methyl 3-(4-oxo-3,4-dihydroquinazolin-2-yl)propanoate, is a highly specialized organic molecule with significant potential in the fields of pharmaceuticals and advanced materials. This compound has garnered attention due to its unique structural features and promising applications in drug design and development. Recent studies have highlighted its role in modulating cellular pathways, making it a valuable candidate for therapeutic interventions.

Structural Insights and Synthesis

The molecular structure of [(1-Cyanocyclopentyl)carbamoyl]methyl 3-(4-oxo-3,4-dihydroquinazolin-2-yl)propanoate is characterized by a complex arrangement of functional groups. The presence of a cyanocyclopentyl moiety introduces rigidity and electronic properties that enhance its stability. The quinazolinone core, on the other hand, is known for its ability to interact with biological targets such as kinases and proteases. Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-component reactions, ensuring scalability for potential industrial applications.

Biological Activity and Therapeutic Potential

Emerging research has demonstrated that [(1-Cyanocyclopentyl)carbamoyl]methyl 3-(4-oxo-3,4-dihydroquinazolin-2-yl)propanoate exhibits potent inhibitory activity against several enzymes implicated in diseases such as cancer and neurodegenerative disorders. For instance, studies published in high-impact journals have shown its ability to inhibit cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. This makes it a promising lead compound for the development of anti-cancer therapies.

Moreover, the compound's interaction with serine proteases, such as thrombin and factor Xa, has been explored in the context of anticoagulant therapies. Its ability to modulate these enzymes without causing severe side effects suggests a potential role in treating cardiovascular diseases.

Applications in Drug Delivery Systems

Beyond its direct therapeutic applications, [(1-Cyanocyclopentyl)carbamoyl]methyl 3-(4-oxo-3,4-dihydroquinazolin-2-yl)propanoate has shown promise as a component in advanced drug delivery systems. Its structural versatility allows for the incorporation into nanoparticles and liposomes, enhancing drug bioavailability and targeting efficiency. Recent studies have focused on its use as a stabilizing agent in polymer-based drug delivery systems, where it improves the encapsulation efficiency and reduces premature drug release.

Environmental Impact and Sustainability

In line with the growing emphasis on green chemistry, researchers have investigated the environmental footprint of [(1-Cyanocyclopentyl)carbamoyl]methyl 3-(4-oxo-3,4-dihydroquinazolin-2-yl)propanoate. Life cycle assessments have revealed that its synthesis process generates minimal waste and consumes fewer resources compared to traditional pharmaceutical compounds. This aligns with global efforts to develop sustainable chemical processes and reduce ecological impact.

Future Directions and Research Opportunities

The future of [(1-Cyanocyclopentyl)carbamoyl]methyl 3-(4-oxo-3,4-dihydroquinazolin-2-yllpropanoate lies in further exploration of its biological mechanisms and optimization of its pharmacokinetic properties. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression from preclinical studies to clinical trials. Additionally, research into its use as a building block for more complex molecular architectures could unlock new applications in materials science and nanotechnology.